2-Methyl-6-(trifluoromethyl)pyridin-3-amine

• IUPAC Name: 2-methyl-6-(trifluoromethyl)pyridin-3-amine
• InChI: InChI=1S/C7H7F3N2/c1-4-5(11)2-3-6(12-4)7(8,9)10/h2-3H,11H2,1H3
• InChI Key: FUJKUIAVFVGTGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C(F)(F)F)N
• Molecular Formula: C7H7F3N2
• DSSTOX Substance ID: DTXSID50393277
• Molecular Weight: 176.14 g/mol
• CAS No.: 383907-17-3

Description

“2-Methyl-6-(trifluoromethyl)pyridin-3-amine” is an organic compound that belongs to the class of pyridinylpyrimidines. These are compounds containing a pyridinylpyrimidine skeleton, which consists of a pyridine linked (not fused) to a pyrimidine by a bond.

Synthesis Analysis

The synthesis of trifluoromethylpyridines, including “this compound”, is a key structural motif in active agrochemical and pharmaceutical ingredients. The synthesis involves a one-step reaction, where the number of chlorine atoms introduced to the pyridine ring can be controlled by changing the molar ratio of chlorine gas and the reaction temperature.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H6F3NO. The InChI Key is HHGVNSFXEFHMGQ-UHFFFAOYSA-N.

Chemical Reactions Analysis

The major use of trifluoromethylpyridine (TFMP) derivatives, including “this compound”, is in the protection of crops from pests. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Scientific Research Applications

Metal Ion Affinities and Fluorescence Properties

The study of tris((6-phenyl-2-pyridyl)methyl)amine derivatives has revealed their potential in accommodating small molecules due to hydrophobic cavities within their metal complexes. Enhanced solubility in organic and aqueous solvents has been achieved through derivatization, allowing for detailed investigations into the binding properties with metal ions such as Zn(2+) and Cu(2+). Notably, significant fluorescence enhancements and shifts in emission maxima are observed upon Zn(2+) ion coordination, indicating charge-transfer character in the excited state and potential applications in fluorescence-based detection and imaging technologies (Liang et al., 2009).

Thermodynamics of Metal Complex Formation

The interactions between various metal cations and pyridine derivatives, including tris(6-methyl-2-pyridylmethyl)-amine, have been extensively studied. The research provides valuable insights into the thermodynamics of metal complex formation, shedding light on the stability constants and thermodynamic functions of protonation. Such information is crucial for understanding the chemistry of these complexes and their potential applications in catalysis, drug design, and materials science (Anderegg et al., 1977).

Anticancer Potential

A series of novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives have been synthesized and evaluated for their anticancer activity. Compounds exhibiting promising bioactivity at micro molar concentrations against various cancer cell lines, such as A549-Lung cancer and MCF7-Breast cancer, highlight the potential therapeutic applications of these derivatives in oncology (Chavva et al., 2013).

Photocyclization and Herbicidal Activity

The compound 5-methyl-N,N-bis[6-(trifluoromethyl)pyridin-3-yl]pyridin-2-amine, a cellulose biosynthesis inhibitor, undergoes oxidative photocyclization under UV-B light to form a new class of herbicidal pyrrolodipyridines. These compounds exhibit potent inhibition of the enzyme phytoene desaturase, indicating their potential application as herbicides (Wakeham et al., 2021).

Coordination Chemistry and Molecular Reorganizations

The study of copper(II) complexes supported by tris[(pyridin-2-yl)methyl]amine ligands provides insights into the structure and reactivity of these complexes with hydrogen peroxide. The introduction of phenyl groups at the 6-position of pyridine donors affects the coordination chemistry, redox potentials, and reactivity, offering valuable information for the design of catalytic systems and materials with specific electronic and optical properties (Kunishita et al., 2008).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors .

Mode of Action

It’s known that the trifluoromethyl group in similar compounds can significantly impact the chemical reactivity and biological activity .

Pharmacokinetics

The trifluoromethyl group in similar compounds is known to influence lipophilicity, which can impact bioavailability .

Result of Action

Similar compounds have been reported to exhibit various biological activities, including enzyme inhibition .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Methyl-6-(trifluoromethyl)pyridin-3-amine. For instance, storage conditions can affect the stability of the compound . Furthermore, the fluorine’s electronegativity, size, electrostatic interactions, and lipophilicity are widely recognized factors that significantly impact the chemical reactivity, physico-chemical behavior, and biological activity .

Safety and Hazards

The compound has several hazard statements including H300, H315, H317, H319, and H335. Precautionary measures include P280, P301 + P310 + P330, P302 + P352, and P305 + P351 + P338.

Future Directions

Trifluoromethylpyridines, including “2-Methyl-6-(trifluoromethyl)pyridin-3-amine”, have been increasingly used in the agrochemical, pharmaceutical, and functional materials fields. It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future.

Biochemical Analysis

Biochemical Properties

2-Methyl-6-(trifluoromethyl)pyridin-3-amine plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. This compound has been shown to interact with enzymes involved in metabolic pathways, such as cytochrome P450 enzymes, which are responsible for the oxidation of organic substances. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been observed to affect the MAPK/ERK signaling pathway, which is crucial for cell proliferation and differentiation . Additionally, it can alter the expression of genes involved in metabolic processes, thereby impacting cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms involves the binding of the compound to specific biomolecules, leading to enzyme inhibition or activation. For example, this compound can inhibit the activity of certain kinases by binding to their active sites, thereby preventing the phosphorylation of target proteins . This inhibition can result in changes in gene expression and cellular function .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied extensively. Over time, the stability and degradation of this compound can influence its effectiveness. Studies have shown that this compound remains stable under ambient conditions but may degrade under extreme conditions such as high temperatures or acidic environments . Long-term exposure to this compound in in vitro or in vivo studies has revealed potential changes in cellular function, including alterations in cell viability and proliferation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to have minimal toxic effects and can modulate specific biochemical pathways effectively . At high doses, this compound can exhibit toxic or adverse effects, including hepatotoxicity and nephrotoxicity . These threshold effects highlight the importance of dosage optimization in experimental settings.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors essential for its metabolism. This compound is primarily metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolic pathways can influence the overall metabolic flux and levels of specific metabolites within the cell .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. This compound can be transported across cell membranes via specific transporters and binding proteins . Once inside the cell, this compound can localize to specific cellular compartments, influencing its accumulation and activity .

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For instance, this compound may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism .